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Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568 Get Quote

This document serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, detailing the core physicochemical properties of 3-
Diethylamino-1-propanol (CAS 622-93-5). It provides a structured overview of its boiling point

and density, outlines a relevant experimental synthesis protocol, and includes a visualization of

the synthetic workflow.

Physicochemical Data
The boiling point and density of 3-Diethylamino-1-propanol are critical parameters for its

application in chemical synthesis and formulation. The following table summarizes these

properties as reported in the literature.

Property Value Conditions Reference(s)

Boiling Point 81-83 °C at 15 mmHg [1][2]

166 °C at 760 mmHg

189.55 °C (462.7 K) Not specified [3]

Density 0.884 g/mL at 25 °C [1][2]
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While specific experimental procedures for the determination of boiling point and density for 3-
Diethylamino-1-propanol are not detailed in the cited literature, a standard method for its

synthesis via reductive amination is well-established. The following protocol, adapted for the

synthesis of a related amino alcohol, illustrates a common methodology in this chemical class.

Protocol: Synthesis of a 3-(Dialkylamino)-1-propanol via Reductive Amination

This protocol describes the synthesis of a 3-(dialkylamino)-1-propanol derivative from an

aldehyde and a secondary amine using sodium borohydride as the reducing agent.

Materials:

Aldehyde (e.g., 3-hydroxypropanal)

Secondary Amine (e.g., Diethylamine)

Methanol (MeOH)

Sodium borohydride (NaBH₄)

1 M Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Brine (saturated NaCl solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the

aldehyde (1.0 eq) and diethylamine (1.2 eq) in methanol.

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation

of the intermediate imine.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add sodium

borohydride (1.5 eq) in portions, ensuring the internal temperature remains below 10 °C.
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Reaction Completion: After the complete addition of sodium borohydride, remove the ice

bath and allow the mixture to stir at room temperature for an additional 12-16 hours.

Quenching: Carefully quench the reaction by the slow addition of a 1 M aqueous solution of

sodium hydroxide.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times

with dichloromethane.

Washing and Drying: Combine the organic layers and wash with brine. Dry the combined

organic phase over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation to yield the

pure 3-(diethylamino)-1-propanol.

Visualized Experimental Workflow
The logical flow of the synthesis described above can be visualized as a directed graph,

outlining the progression from starting materials to the final purified product.
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Caption: Experimental workflow for the synthesis of 3-Diethylamino-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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